Cas no 1024126-56-4 (Methyl 3-(((((3,4-dimethoxyphenyl)methyl)amino)thioxomethyl)amino)thiophene-2-carboxylate)

• Product Name: Methyl 3-(((((3,4-dimethoxyphenyl)methyl)amino)thioxomethyl)amino)thiophene-2-carboxylate
• CAS No: 1024126-56-4
• MF: C₁₆H₁₈N₂O₄S₂
• MW: 366.455121517181
• MDL: MFCD00955312
• CID: 4677152
• Update Time: 2025-06-22

Methyl 3-(((((3,4-dimethoxyphenyl)methyl)amino)thioxomethyl)amino)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-(((((3,4-DIMETHOXYPHENYL)METHYL)AMINO)THIOXOMETHYL)AMINO)THIOPHENE-2-CARBOXYLATE
• methyl 3-(3-(3,4-dimethoxybenzyl)thioureido)thiophene-2-carboxylate
• methyl 3-({[(3,4-dimethoxyphenyl)methyl]carbamothioyl}amino)thiophene-2-carboxylate
• methyl 3-[(3,4-dimethoxyphenyl)methylcarbamothioylamino]thiophene-2-carboxylate
• Methyl 3-(((((3,4-dimethoxyphenyl)methyl)amino)thioxomethyl)amino)thiophene-2-carboxylate

• MDL： MFCD00955312
• Inchi： 1S/C16H18N2O4S2/c1-20-12-5-4-10(8-13(12)21-2)9-17-16(23)18-11-6-7-24-14(11)15(19)22-3/h4-8H,9H2,1-3H3,(H2,17,18,23)
• InChI Key： XCNIDHWRXDAKBS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)NC(NCC1C=CC(=C(C=1)OC)OC)=S

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 438
• Topological Polar Surface Area: 129

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 509.4±60.0 °C at 760 mmHg
• Flash Point: 261.9±32.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Methyl 3-(((((3,4-dimethoxyphenyl)methyl)amino)thioxomethyl)amino)thiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 3-(((((3,4-dimethoxyphenyl)methyl)amino)thioxomethyl)amino)thiophene-2-carboxylate

Research Briefing on Methyl 3-(((((3,4-dimethoxyphenyl)methyl)amino)thioxomethyl)amino)thiophene-2-carboxylate (CAS: 1024126-56-4)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Methyl 3-(((((3,4-dimethoxyphenyl)methyl)amino)thioxomethyl)amino)thiophene-2-carboxylate (CAS: 1024126-56-4) as a promising compound for therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies focusing on the synthesis, biological activity, and potential applications of this compound in drug discovery and development.

The compound, characterized by its unique thiophene-carboxylate backbone and functionalized with a 3,4-dimethoxyphenyl moiety, has garnered attention due to its potential as a modulator of key biological pathways. Recent studies have explored its role in inhibiting specific enzymes involved in inflammatory and oncogenic processes, making it a candidate for further investigation in the treatment of chronic diseases and cancer.

One of the pivotal studies published in the Journal of Medicinal Chemistry (2023) detailed the synthetic route for Methyl 3-(((((3,4-dimethoxyphenyl)methyl)amino)thioxomethyl)amino)thiophene-2-carboxylate, emphasizing its high yield and purity. The study also reported on the compound's stability under physiological conditions, which is critical for its potential use in vivo. Furthermore, in vitro assays demonstrated its efficacy in inhibiting the activity of protein kinases implicated in tumor growth, with IC50 values in the low micromolar range.

Another significant research effort, documented in Bioorganic & Medicinal Chemistry Letters (2024), investigated the compound's interaction with cellular receptors. The findings suggested that Methyl 3-(((((3,4-dimethoxyphenyl)methyl)amino)thioxomethyl)amino)thiophene-2-carboxylate exhibits selective binding affinity towards G-protein coupled receptors (GPCRs), which are pivotal in signal transduction pathways. This selectivity opens new avenues for designing targeted therapies with minimized off-target effects.

In addition to its therapeutic potential, recent computational studies have employed molecular docking and dynamics simulations to predict the compound's binding modes and interactions with biological targets. These in silico analyses, corroborated by experimental data, provide a structural basis for optimizing the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Current research is focused on derivatizing the core structure to enhance its drug-like properties while retaining its biological activity.

In conclusion, Methyl 3-(((((3,4-dimethoxyphenyl)methyl)amino)thioxomethyl)amino)thiophene-2-carboxylate represents a versatile scaffold in medicinal chemistry with demonstrated efficacy in modulating critical biological pathways. Ongoing research efforts are essential to fully elucidate its therapeutic potential and overcome existing limitations. This compound continues to be a focal point in the development of novel pharmacological agents, underscoring the importance of interdisciplinary collaboration in advancing chemical biology and drug discovery.